Cas no 2228523-93-9 (2-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)
2228523-93-9 structure
Product Name:2-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
CAS No:2228523-93-9
MF:C7H9ClF3N3O
MW:243.614070653915
CID:5975310
PubChem ID:165689106
Update Time:2023-12-27
2-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
- 2228523-93-9
- EN300-1961004
- 2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
-
- Inchi： 1S/C7H9ClF3N3O/c1-14-6(8)4(3(15)2-12)5(13-14)7(9,10)11/h3,15H,2,12H2,1H3
- InChI Key： IAESXWUUYJHXOS-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(CN)O
Computed Properties
- Exact Mass: 243.0386241g/mol
- Monoisotopic Mass: 243.0386241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.1Ų
2-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1961004-0.05g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1961004-0.1g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1961004-0.25g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1961004-0.5g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1961004-1.0g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1961004-2.5g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1961004-5.0g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1961004-10.0g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1961004-1g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1961004-5g |
2-amino-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol |
2228523-93-9 | 5g |
$3065.0 | 2023-09-17 |
2-amino-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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